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Compound of Interest

Compound Name: Neopentyl glycol dimethylsulfate

Cat. No.: B1616078

In-Depth Technical Guide: Neopentyl Glycol
Dimethylsulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical properties of neopentyl
glycol dimethylsulfate. Due to the limited availability of in-depth experimental data and
biological studies on this specific compound, this document focuses on its fundamental
molecular characteristics.

Core Molecular Data

Neopentyl glycol dimethylsulfate is a diester of neopentyl glycol and methanesulfonic acid.
Its primary identification and physicochemical properties are summarized below.
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Property Value Source
Molecular Formula C7H1606S2 [1112][3]
Molecular Weight 260.33 g/mol [1][2]

2,2-Dimethyl-1,3-propanediol
Synonyms ) [2]
dimethylsulfate

CAS Number 53555-41-2 [1][2]
Physical Form Solid [1]
Melting Point 69-74 °C [1]
SMILES String Ce(e)Cos() [1]
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Synthesis and Experimental Information

Detailed, peer-reviewed experimental protocols for the synthesis of neopentyl glycol
dimethylsulfate are not readily available in the public domain. However, a plausible synthetic
route can be inferred from standard organic chemistry principles, involving the reaction of
neopentyl glycol with a methylsulfonating agent.

A generalized conceptual workflow for its synthesis is presented below. This diagram illustrates
the logical progression from starting materials to the final product and is not based on a specific
published experimental protocol.
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Caption: Conceptual workflow for the synthesis of neopentyl glycol dimethylsulfate.

Applications and Biological Activity

Neopentyl glycol dimethylsulfate is primarily cataloged for use as a plasticizer, where it can
be incorporated into polymers to increase their flexibility.[4]

There is no significant information available in scientific literature to suggest that neopentyl
glycol dimethylsulfate is involved in any specific biological signaling pathways or has been
investigated for applications in drug development. Its precursor, neopentyl glycol, is widely
used in the synthesis of various materials, including some that have applications in the
pharmaceutical and medical fields, but this does not directly translate to the dimethylsulfate
derivative.[5][6]

Conclusion

Neopentyl glycol dimethylsulfate is a well-defined chemical compound with established
molecular and physical properties. Its primary known application is in the field of polymer
chemistry as a plasticizer. At present, there is a lack of published research into its biological
activity, potential therapeutic uses, or its role in any signaling pathways. Further research would
be necessary to explore these aspects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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